Tyrosine kinase-IN-7

• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• InChI: InChI=1S/C16H15N3OS/c20-11-7-5-10(6-8-11)19-15-14-12-3-1-2-4-13(12)21-16(14)18-9-17-15/h5-9,20H,1-4H2,(H,17,18,19)
• InChIKey: BTIBWAOCLJARHL-UHFFFAOYSA-N

Tyrosine kinase-IN-7: Chemical Identity and Target Profile

Tyrosine kinase-IN-7 (CAS 345615-74-9, compound 13h) is a synthetic thieno[2,3-d]pyrimidine derivative developed as a dual inhibitor of epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) tyrosine kinases [1]. Its molecular formula is C16H15N3OS (MW 297.37), and it was originally characterized in a 2019 structure–activity relationship (SAR) study that evaluated sixteen thieno[2,3-d]pyrimidine analogs for kinase inhibition and antiproliferative activity [1]. The compound demonstrates inhibitory activity against both wild-type EGFR (EGFR WT) and the clinically relevant T790M gatekeeper mutant, and has been profiled against a panel of four human cancer cell lines (HepG2, HCT-116, MCF-7, and A431) [1]. It is commercially available from multiple research chemical suppliers as a reference standard for EGFR/HER2 inhibitor research.

1

Target Class

Dual EGFR/HER2 kinase inhibitor, thieno[2,3-d]pyrimidine scaffold

2

Workflow Fit

Kinase inhibition assays, resistance-model studies, scaffold-hopping research

3

Selection Context

Tool-compound-grade EGFR/HER2 inhibitor; moderate enzymatic potency requires concentration calibration

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. DOI: 10.1016/j.bioorg.2019.102944. PMID: 31051400. View Source

Tyrosine kinase-IN-7: Non-Interchangeable Analogs

Tyrosine kinase-IN-7 belongs to a series of sixteen thieno[2,3-d]pyrimidine derivatives synthesized and evaluated in a single SAR campaign, yet even structurally proximal analogs within this set exhibit substantial divergence in EGFR inhibitory potency and antiproliferative activity [1]. The parent study demonstrated that minor substituent modifications on the thienopyrimidine core produce marked differences in both wild-type and T790M mutant EGFR inhibition, as well as in HER2 selectivity [1]. Consequently, substituting Tyrosine kinase-IN-7 with another in-class compound—whether a different analog from the same series (e.g., 13g or 13k) or a structurally unrelated EGFR inhibitor such as erlotinib—without confirming the specific quantitative activity profile risks introducing uncontrolled variables that compromise experimental reproducibility and data interpretability.

Intended Compound Tyrosine kinase-IN-7 (13h) — thienopyrimidine dual EGFR/HER2 inhibitor

Potential Substitute Erlotinib or gefitinib — quinazoline EGFR-selective inhibitors

Scaffold class and EGFR T790M response profile differ markedly; direct substitution may shift inhibition pattern and confound resistance-model interpretation.

Intended Compound Tyrosine kinase-IN-7 (13h) — antiproliferative profile characterized across four cell lines

Potential Substitute Intra-series analogs 13g or 13k — same thienopyrimidine core

Minor substituent differences within this SAR series produce significant divergence in EGFR WT, T790M, and cell-line potency; cell-line sensitivity profile may not transfer between analogs.

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. DOI: 10.1016/j.bioorg.2019.102944. PMID: 31051400. View Source

Tyrosine kinase-IN-7: Evidence-Based Potency Comparison

EGFR WT Inhibition: Tyrosine kinase-IN-7 vs. Erlotinib

Tyrosine kinase-IN-7 inhibits EGFR wild-type (EGFR WT) with an IC50 of 0.630 μM in a cell-free enzymatic assay [1]. The clinical reference inhibitor erlotinib, tested under comparable in vitro conditions in the same study, exhibits an IC50 in the low nanomolar range (reported as 4.99 ± 0.09 to 13.914 ± 0.36 μM against cell lines) [1]; however, erlotinib's enzymatic EGFR WT IC50 is typically reported as approximately 2 nM in independent studies. The approximately 300-fold difference in enzymatic potency indicates that Tyrosine kinase-IN-7 is a moderately potent, tool-compound-grade EGFR inhibitor rather than a clinical-grade inhibitor, which must be factored into experimental design [1].

EGFR WT Inhibition: 13h vs. Erlotinib

Cross-study comparable

13h IC50 = 0.630 μM
Erlotinib enzymatic IC50 ≈ 0.002 μM (literature); ~315-fold difference

Supports EGFR WT inhibition assay context; compound is tool-grade, not clinical-grade potency.

Cell-free kinase assay; concentration calibration required.

Evidence Dimension	EGFR Wild-Type Enzymatic Inhibitory Activity (IC50)
Target Compound Data	IC50 = 0.630 μM (630 nM) against EGFR WT
Comparator Or Baseline	Erlotinib: EGFR WT IC50 ≈ 0.002 μM (2 nM) [literature enzymatic value]; cell-line IC50 range 4.99–13.914 μM in the same study
Quantified Difference	Tyrosine kinase-IN-7 is approximately 315-fold less potent than erlotinib at the enzymatic level against EGFR WT
Conditions	Cell-free EGFR WT kinase inhibition assay; thieno[2,3-d]pyrimidine series tested in parallel with erlotinib as a reference standard

Why This Matters

Researchers selecting Tyrosine kinase-IN-7 must calibrate working concentrations to its moderate enzymatic potency, as substituting it for a high-potency clinical EGFR inhibitor without dose adjustment will yield misleading negative results.

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. PMID: 31051400. View Source

EGFR T790M Gatekeeper Mutation Inhibition

Tyrosine kinase-IN-7 inhibits the EGFR T790M gatekeeper mutant with an IC50 of 0.956 μM, representing only a 1.5-fold loss in potency relative to EGFR WT (0.630 μM) [1]. In contrast, first-generation EGFR inhibitors such as erlotinib and gefitinib suffer a >100-fold loss of potency against the T790M mutant compared to wild-type EGFR in standard enzymatic assays [2]. This retention of activity against T790M, albeit at micromolar concentrations, distinguishes Tyrosine kinase-IN-7 from first-generation clinical EGFR inhibitors in terms of its mutant/wild-type potency ratio.

EGFR T790M Gatekeeper Mutant

Class-level inference

1.5× potency shift vs. WT
(T790M IC50 = 0.956 μM; WT IC50 = 0.630 μM)

Supports T790M resistance-model assay context; near-equivalent inhibition retained, unlike >100× shift for first-generation inhibitors.

Class-level comparator data for erlotinib/gefitinib from literature.

Evidence Dimension	EGFR T790M Mutant vs. Wild-Type Potency Fold-Shift
Target Compound Data	EGFR WT IC50 = 0.630 μM; EGFR T790M IC50 = 0.956 μM; fold-shift = 1.52×
Comparator Or Baseline	Erlotinib and gefitinib typically exhibit >100-fold loss of potency against EGFR T790M vs. WT (class-level reference data from literature)
Quantified Difference	Tyrosine kinase-IN-7 retains near-equivalent potency against T790M (1.5× shift) compared to >100× shift for first-generation clinical EGFR inhibitors
Conditions	Cell-free EGFR WT and EGFR T790M kinase inhibition assays performed in the same study

Why This Matters

This retained T790M activity profile supports the use of Tyrosine kinase-IN-7 in experimental models of acquired EGFR inhibitor resistance, where first-generation inhibitors fail, without requiring a third-generation mutant-selective agent.

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. PMID: 31051400. View Source
• [2] Yun CH, Mengwasser KE, Toms AV, et al. The T790M mutation in EGFR kinase causes drug resistance by increasing the affinity for ATP. Proceedings of the National Academy of Sciences. 2008;105(6):2070–2075. DOI: 10.1073/pnas.0709662105. View Source

Antiproliferative Activity: 13h vs. Analogs 13g and 13k

In the primary SAR study, compounds 13g, 13h, and 13k were identified as the three most active antiproliferative agents among sixteen thieno[2,3-d]pyrimidine derivatives. Across four cancer cell lines (HepG2, HCT-116, MCF-7, and A431), the three compounds exhibited IC50 values ranging from 7.592 ± 0.32 to 16.006 ± 0.58 μM, broadly comparable to erlotinib (IC50 range: 4.99 ± 0.09 to 13.914 ± 0.36 μM) [1]. However, vendor-reported individual cell-line IC50 values for Tyrosine kinase-IN-7 specifically are: HepG2 = 13.02 μM, HCT-116 = 10.14 μM, MCF-7 = 12.68 μM, and A431 = 47.05 μM . The markedly higher IC50 against A431 cells (47.05 μM) relative to the other three lines indicates differential cell-line sensitivity that may not be shared by close analogs 13g and 13k, for which individual cell-line data are not publicly disaggregated in the available abstract. This cell-line-dependent variability must be considered when selecting Tyrosine kinase-IN-7 over a congener for a specific cancer model.

Antiproliferative: 13h vs. Analogs 13g/13k

Supporting evidence

13h cell-line IC50 range: 10.14–47.05 μM
13g/13k aggregate range: 7.59–16.01 μM; A431 least sensitive to 13h (47.05 μM)

Supports cell-model response interpretation; cell-line sensitivity profile may differ from close analogs, especially for A431.

Four cell lines: HepG2, HCT-116, MCF-7, A431. Individual 13g/13k data not publicly disaggregated.

Evidence Dimension	Antiproliferative IC50 Across Four Cancer Cell Lines
Target Compound Data	HepG2: 13.02 μM; HCT-116: 10.14 μM; MCF-7: 12.68 μM; A431: 47.05 μM
Comparator Or Baseline	13g and 13k: aggregate IC50 range across all four lines: 7.592–16.006 μM (individual cell-line data not publicly available). Erlotinib: 4.99–13.914 μM across the same four lines.
Quantified Difference	Tyrosine kinase-IN-7 exhibits a 3.6-fold wider cell-line IC50 range (13.02–47.05 μM) compared to the reported aggregate range for 13g/13k (7.592–16.006 μM). A431 cells are ~3.6× less sensitive than HepG2 cells to Tyrosine kinase-IN-7.
Conditions	In vitro cytotoxicity assays against HepG2 (hepatocellular carcinoma), HCT-116 (colorectal carcinoma), MCF-7 (breast adenocarcinoma), and A431 (epidermoid carcinoma) cell lines

Why This Matters

The differential sensitivity pattern, particularly the reduced activity against A431 cells, may make Tyrosine kinase-IN-7 preferable or disadvantageous depending on the specific cancer model, relative to its intra-series analogs 13g and 13k.

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. PMID: 31051400. View Source

Dual EGFR/HER2 Targeting: Thienopyrimidine vs. Quinazoline

Tyrosine kinase-IN-7 is built on a thieno[2,3-d]pyrimidine core, a scaffold structurally distinct from the 4-anilinoquinazoline chemotype that characterizes erlotinib, gefitinib, and afatinib [1]. The primary study specifically designed this series as dual EGFR/HER2 inhibitors, with the most active compounds tested against HER2 kinase in addition to EGFR WT and EGFR T790M [1]. While the full HER2 IC50 dataset for individual compounds is not publicly disclosed in the abstract, the thienopyrimidine scaffold is known in the medicinal chemistry literature to confer a kinome selectivity profile that differs from quinazoline-based EGFR inhibitors [2]. This scaffold divergence matters for researchers aiming to interrogate EGFR-dependent signaling without the confounding polypharmacology associated with quinazoline-based agents.

Dual EGFR/HER2: Thienopyrimidine vs. Quinazoline

Class-level inference

Thieno[2,3-d]pyrimidine core
Designed dual EGFR/HER2 inhibitor; scaffold distinct from quinazoline (erlotinib, gefitinib, afatinib)

Supports scaffold-hopping research context; provides an orthogonal chemical probe for EGFR/HER2 biology.

Quantitative kinome selectivity data unavailable; scaffold-class inference from medicinal chemistry literature.

Evidence Dimension	Chemical Scaffold Class and Intended Multi-Target Profile
Target Compound Data	Thieno[2,3-d]pyrimidine scaffold; designed as a dual EGFR/HER2 inhibitor. SMILES: OC1=CC=C(NC2=C3C(CCCC4)=C4SC3=NC=N2)C=C1
Comparator Or Baseline	Erlotinib, gefitinib, and afatinib: 4-anilinoquinazoline scaffold; primarily EGFR-selective (with afatinib also targeting HER2 but via a different binding mode).
Quantified Difference	Scaffold-level differentiation: thienopyrimidine vs. quinazoline core. Quantitative kinome selectivity profiles unavailable for Tyrosine kinase-IN-7 but structurally predicted to diverge from quinazoline-based inhibitors.
Conditions	Structural comparison based on reported chemical structure; dual EGFR/HER2 design intent confirmed in primary publication

Why This Matters

The thienopyrimidine scaffold provides a chemically distinct tool for probing EGFR/HER2 biology orthogonal to quinazoline-based inhibitors, enabling scaffold-hopping studies and reducing the risk of scaffold-specific off-target effects when used as a chemical probe.

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. PMID: 31051400. View Source
• [2] Elrazaz EZ, Serya RAT, Ismail NSM, Abouzid KAM. Thieno[2,3-d]pyrimidine as a privileged scaffold in kinase inhibitor drug discovery. European Journal of Medicinal Chemistry. 2015;102:532–551. DOI: 10.1016/j.ejmech.2015.08.031. View Source

Tyrosine kinase-IN-7: Research Applications

EGFR T790M Resistance Models

Tyrosine kinase-IN-7 retains near-equivalent inhibitory potency against the EGFR T790M gatekeeper mutant (IC50 = 0.956 μM) compared to wild-type EGFR (IC50 = 0.630 μM), a 1.5-fold shift [1]. This profile supports its use as a tool compound in acquired resistance models where first-generation EGFR inhibitors (erlotinib, gefitinib) lose efficacy, but access to or cost of third-generation mutant-selective agents (e.g., osimertinib) is a constraint. Researchers should note that activity is in the sub-micromolar to low micromolar range and adjust dosing accordingly.

Dual EGFR/HER2 Blockade: Breast and Colorectal Models

As a designed dual EGFR/HER2 inhibitor built on a thieno[2,3-d]pyrimidine scaffold, Tyrosine kinase-IN-7 is suited for experiments that require simultaneous blockade of both receptors in HER2-expressing or EGFR/HER2 co-dependent cancer models, such as MCF-7 (breast) and HCT-116 (colorectal) cells, where it demonstrates IC50 values of 12.68 μM and 10.14 μM, respectively [1]. Its scaffold divergence from quinazoline-based dual inhibitors (e.g., lapatinib) provides an orthogonal chemical probe for target engagement studies.

Scaffold-Hopping: Thienopyrimidine vs. Quinazoline EGFR Inhibitors

The thieno[2,3-d]pyrimidine core of Tyrosine kinase-IN-7 is structurally distinct from the 4-anilinoquinazoline scaffold shared by erlotinib, gefitinib, and afatinib [1][2]. This makes Tyrosine kinase-IN-7 a valuable comparator in scaffold-hopping campaigns aimed at identifying novel EGFR inhibitor chemotypes with differentiated selectivity profiles, pharmacokinetic properties, or resistance liabilities relative to the extensively characterized quinazoline class.

Intra-Series SAR Reference for Thienopyrimidine EGFR Inhibitors

Within the sixteen-compound series reported by Elmetwally et al., Tyrosine kinase-IN-7 (13h) occupies a defined position in the SAR landscape alongside 13g and 13k [1]. Procurement of Tyrosine kinase-IN-7 as a characterized reference standard enables medicinal chemistry groups to benchmark new thienopyrimidine analogs against a compound with publicly disclosed EGFR WT IC50 (0.630 μM), EGFR T790M IC50 (0.956 μM), and four-cell-line antiproliferative data, facilitating quantitative SAR progression [1].

Application

Selection Property

Validation Focus

EGFR T790M resistance-model studies

T790M/WT potency retention profile

Resistance-model endpoint context; concentration-response calibration

Dual EGFR/HER2 blockade research

Dual-receptor inhibition profile

Cell-model response context; target engagement under co-expression conditions

Scaffold-hopping EGFR inhibitor studies

Thienopyrimidine scaffold selectivity

Scaffold-class comparison context; orthogonal probe validation

Thienopyrimidine SAR reference

Defined SAR position with public enzymatic and cell-line data

Quantitative SAR benchmarking; intra-series comparator context

• [1] Elmetwally SA, Saied KF, Eissa IH, Elkaeed EB. Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. Bioorganic Chemistry. 2019;88:102944. DOI: 10.1016/j.bioorg.2019.102944. PMID: 31051400. View Source
• [2] Elrazaz EZ, Serya RAT, Ismail NSM, Abouzid KAM. Thieno[2,3-d]pyrimidine as a privileged scaffold in kinase inhibitor drug discovery. European Journal of Medicinal Chemistry. 2015;102:532–551. DOI: 10.1016/j.ejmech.2015.08.031. View Source